Cas no 26586-26-5 (3-Nitro-4-(piperidin-1-yl)benzoic acid)

26586-26-5 structure
Product Name:3-Nitro-4-(piperidin-1-yl)benzoic acid
CAS No:26586-26-5
Molecular Formula:C12H14N2O4
Molecular Weight:250.25056
MDL:MFCD00157001
CID:270323
PubChem ID:2879765
3-Nitro-4-(piperidin-1-yl)benzoic acid Properties
Names and Identifiers
-
- 3-Nitro-4-(piperidin-1-yl)benzoic acid
- 3-NITRO-4-PIPERIDIN-1-YLBENZOIC ACID
- Benzoic acid,3-nitro-4-(1-piperidinyl)-
- 3-Nitro-4-piperidin-1-yl-benzoic acid
- 3-Nitro-4-piperidino-benzoesaeure
- 3-nitro-4-piperidino-benzoic acid
- 3-nitro-4-piperidylbenzoic acid
- 4-piperidino-3-nitrobenzoic acid
- AC1MEKHQ
- AC1Q73BU
- N-(2-nitro-4-carboxyphenyl)piperidine
- Oprea1_154378
- ST4061398
- SureCN2775026
- 26586-26-5
- 3-Nitro-4-(1-piperidinyl)benzoic acid
- SCHEMBL2775026
- Cambridge id 5986304
- VS-08053
- Y13582
- 3-nitro-4-(piperidin-1-yl)benzoicacid
- BB 0245695
- DTXSID80387068
- Benzoic acid, 3-nitro-4-(1-piperidinyl)-
- AKOS000109236
- YVODCTHEVCBRCV-UHFFFAOYSA-N
- 3-NITRO-4-PIPERIDIN-1-YLBENZOICACID
- EU-0006869
- FT-0678145
- SR-01000451586-1
- SR-01000451586
- EN300-00039
- Z55982379
- MFCD00157001
- STK174421
- DA-07525
- ALBB-023186
- BBL025688
- 3-nitro-4-(1-piperidyl)benzoic acid
-
- MDL: MFCD00157001
- InChIKey: YVODCTHEVCBRCV-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H14N2O4/c15-12(16)9-4-5-10(11(8-9)14(17)18)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7H2,(H,15,16)
- SMILES: C1CCN(CC1)C2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 250.09542
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 250.095
- Heavy Atom Count: 18
- Complexity: 323
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 86.4A^2
Experimental Properties
- PSA: 83.68
- Refractive Index: 1.61
- Boiling Point: 452°Cat760mmHg
- Melting Point: 201-203
- Flash Point: 227.2°C
- Density: 1.344
3-Nitro-4-(piperidin-1-yl)benzoic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002U96-1g |
Benzoic acid, 3-nitro-4-(1-piperidinyl)- |
26586-26-5 | 95% | 1g |
$72.00 | 2024-05-08 | |
A2B Chem LLC | AB31722-1g |
3-Nitro-4-piperidin-1-ylbenzoic acid |
26586-26-5 | 95% | 1g |
$61.00 | 2024-04-20 | |
Aaron | AR002UHI-100mg |
Benzoic acid, 3-nitro-4-(1-piperidinyl)- |
26586-26-5 | 95% | 100mg |
$41.00 | ||
abcr | AB220745-1g |
3-Nitro-4-(1-piperidinyl)benzoic acid, 95%; . |
26586-26-5 | 95% | 1g |
€137.20 | ||
AK Scientific | 8789AD-1g |
3-Nitro-4-piperidin-1-ylbenzoic acid |
26586-26-5 | 95% | 1g |
$131 | 2023-09-16 | |
Alichem | A129007370-5g |
3-Nitro-4-(piperidin-1-yl)benzoic acid |
26586-26-5 | 95% | 5g |
$732.06 | 2023-09-02 | |
Ambeed | A484896-5g |
3-Nitro-4-(piperidin-1-yl)benzoic acid |
26586-26-5 | 95+% | 5g |
$237.0 | 2024-08-03 | |
Chemenu | CM305950-5g |
3-Nitro-4-(piperidin-1-yl)benzoic acid |
26586-26-5 | 95% | 5g |
$698 | ||
Enamine | EN300-00039-0.05g |
3-nitro-4-(piperidin-1-yl)benzoic acid |
26586-26-5 | 95.0% | 0.05g |
$19.0 | 2025-02-21 | |
eNovation Chemicals LLC | Y1249018-1g |
Benzoic acid, 3-nitro-4-(1-piperidinyl)- |
26586-26-5 | 95% | 1g |
$175 | 2024-06-07 |
3-Nitro-4-(piperidin-1-yl)benzoic acid Related Literature
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Pavel Kubáň,Miriam Reinhardt,Beat Müller,Peter C. Hauser J. Environ. Monit., 2004,6, 169-174
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R. Martínez-Coronado,M. Retuerto,M. T. Fernández,J. A. Alonso Dalton Trans., 2012,41, 8575-8584
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Masaharu Okazaki,Kazumi Toriyama,Kiichi Oda,Toshio Kasai Phys. Chem. Chem. Phys., 2002,4, 1201-1205
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Yu Liu,Kang Li,Shi-Chao Wei,Mei Pan CrystEngComm, 2011,13, 4564-4571
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Jie Sheng,He Zhao,Liyao Zheng,Xingchuan Wei Org. Biomol. Chem., 2018,16, 5570-5574
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Jeffrey P. Fitzgerald,Bharat B. Kaul,Gordon T. Yee Chem. Commun., 2000, 49-50
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Miroslav Novák,Jan Turek,Yaraslava Milasheuskaya,Miriam Syková,Libor Dostál,Jesse Stalmans,Zdeňka Růžičková,Klaus Jurkschat,Roman Jambor Dalton Trans., 2023,52, 2749-2761
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Jiahui Liu,Menghuan Tang,Yanghao Zhou,Yijuan Long,Yuan Cheng,Huzhi Zheng RSC Adv., 2020,10, 6919-6926
Recommended suppliers
Amadis Chemical Company Limited
(CAS:26586-26-5)3-Nitro-4-(piperidin-1-yl)benzoic acid

Purity:99%
Quantity:5g
Price($):213.0